Cas no 1805358-47-7 (Ethyl 5-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate)

• Product Name: Ethyl 5-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate
• CAS No: 1805358-47-7
• MF: C₁₀H₇BrF₅NO₂
• MW: 348.064099550247
• CID: 4867993
• Update Time: 2025-06-08

Ethyl 5-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C10H7BrF5NO2/c1-2-19-9(18)5-4(11)3-17-7(8(12)13)6(5)10(14,15)16/h3,8H,2H2,1H3
• InChI Key： MLBSBAQEBKHVAN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C(C(F)(F)F)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate

Introduction to Ethyl 5-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1805358-47-7)

Ethyl 5-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1805358-47-7) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, and recent research advancements.

Chemical Structure and Properties

Ethyl 5-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate is a complex organic molecule with a molecular formula of C₁₂H₇BrF₅N₂O₂. The compound features a pyridine ring substituted with a bromo group at the 5-position, a difluoromethyl group at the 2-position, and a trifluoromethyl group at the 3-position. The ester functionality at the 4-position adds to its structural complexity and reactivity. These functional groups contribute to the compound's unique chemical properties, such as high lipophilicity and stability, which are crucial for its potential applications in drug discovery.

Synthesis and Preparation

The synthesis of Ethyl 5-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate involves multiple steps and requires precise control over reaction conditions. One common approach is to start with a suitable pyridine derivative and sequentially introduce the bromo, difluoromethyl, and trifluoromethyl groups. The final step typically involves esterification to form the ethyl ester. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, making this compound more accessible for research purposes.

Applications in Medicinal Chemistry

Ethyl 5-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate has shown promise in various areas of medicinal chemistry. Its structural features make it an attractive scaffold for the development of new drugs targeting specific biological pathways. For instance, the presence of bromo and fluorinated groups can enhance the compound's binding affinity to target proteins, while the pyridine ring provides a rigid framework that can be modified to optimize pharmacological properties.

Recent studies have explored the use of this compound as a lead structure for developing inhibitors of specific enzymes involved in disease pathways. One notable example is its potential as an inhibitor of kinases, which are key enzymes implicated in various diseases such as cancer and inflammatory disorders. The high lipophilicity and stability of Ethyl 5-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate make it an ideal candidate for optimizing drug delivery and bioavailability.

Clinical Relevance and Research Advances

The clinical relevance of Ethyl 5-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate is supported by ongoing research efforts aimed at translating its potential into therapeutic applications. Preclinical studies have demonstrated its efficacy in inhibiting target enzymes and modulating disease-related pathways. For example, studies have shown that derivatives of this compound can effectively inhibit kinase activity in vitro and in animal models, suggesting its potential as a novel therapeutic agent.

In addition to its direct therapeutic applications, Ethyl 5-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate has also been used as a tool compound in chemical biology research. Its ability to selectively modulate specific biological processes makes it valuable for understanding disease mechanisms and identifying new drug targets. Researchers are actively exploring its use in high-throughput screening assays to identify compounds with similar or enhanced properties.

Safety Considerations and Future Directions

While Ethyl 5-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate shows significant promise, it is important to consider safety aspects during its development. Preclinical toxicology studies are essential to ensure that any potential side effects are identified and mitigated before advancing to clinical trials. Ongoing research is focused on optimizing the compound's safety profile while maintaining or enhancing its therapeutic efficacy.

The future directions for research on Ethyl 5-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate include further exploration of its biological activities, optimization of its pharmacological properties, and evaluation of its potential as a lead compound for drug development. Collaborative efforts between chemists, biologists, and clinicians will be crucial in advancing this promising molecule towards clinical application.